1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one
1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one
Brand Name:
Vulcanchem
CAS No.:
146426-61-1
VCID:
VC0232545
InChI:
InChI=1S/C23H26BrNO3/c1-27-21-11-8-17(12-22(21)28-20-4-2-3-5-20)18-13-23(26)25(15-18)14-16-6-9-19(24)10-7-16/h6-12,18,20H,2-5,13-15H2,1H3/t18-/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)N(C2)CC3=CC=C(C=C3)Br)OC4CCCC4
Molecular Formula:
C19H15N3O3S2
Molecular Weight:
444.4 g/mol
1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one
CAS No.: 146426-61-1
Main Products
VCID: VC0232545
Molecular Formula: C19H15N3O3S2
Molecular Weight: 444.4 g/mol
| CAS No. | 146426-61-1 |
|---|---|
| Product Name | 1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one |
| Molecular Formula | C19H15N3O3S2 |
| Molecular Weight | 444.4 g/mol |
| IUPAC Name | (4R)-1-[(4-bromophenyl)methyl]-4-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidin-2-one |
| Standard InChI | InChI=1S/C23H26BrNO3/c1-27-21-11-8-17(12-22(21)28-20-4-2-3-5-20)18-13-23(26)25(15-18)14-16-6-9-19(24)10-7-16/h6-12,18,20H,2-5,13-15H2,1H3/t18-/m0/s1 |
| Standard InChIKey | UBNAXKVAGIAFDG-SFHVURJKSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@H]2CC(=O)N(C2)CC3=CC=C(C=C3)Br)OC4CCCC4 |
| SMILES | COC1=C(C=C(C=C1)C2CC(=O)N(C2)CC3=CC=C(C=C3)Br)OC4CCCC4 |
| Canonical SMILES | COC1=C(C=C(C=C1)C2CC(=O)N(C2)CC3=CC=C(C=C3)Br)OC4CCCC4 |
| Synonyms | 1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one 1-(4-bromobenzyl)-4-(3-(cyclopentyloxy)-4-methoxyphenyl)pyrrolidin-2-one, (S)-isomer BCPMP |
| PubChem Compound | 192356 |
| Last Modified | Nov 11 2021 |
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